molecular formula C8H6N4O3 B8498837 Methyl 5-(azidocarbonyl)pyridine-2-carboxylate CAS No. 67516-01-2

Methyl 5-(azidocarbonyl)pyridine-2-carboxylate

Cat. No.: B8498837
CAS No.: 67516-01-2
M. Wt: 206.16 g/mol
InChI Key: HXNLGSFFICDPCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-(azidocarbonyl)pyridine-2-carboxylate is a useful research compound. Its molecular formula is C8H6N4O3 and its molecular weight is 206.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

67516-01-2

Molecular Formula

C8H6N4O3

Molecular Weight

206.16 g/mol

IUPAC Name

methyl 5-carbonazidoylpyridine-2-carboxylate

InChI

InChI=1S/C8H6N4O3/c1-15-8(14)6-3-2-5(4-10-6)7(13)11-12-9/h2-4H,1H3

InChI Key

HXNLGSFFICDPCV-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC=C(C=C1)C(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of pyridine-2,5-dicarboxylic acid-2-methyl ester (0.5 g, 2.76 mmol)) (from Example 83a supra) at −10° C. in acetone (9.16 mL) was added triethylamine (0.385 mL, 2.76 mmol) (Aldrich), followed by the addition of ethyl chloroformate (0.265 mL, 2.76 mmol). (Aldrich). After the mixture was stirred at −10° C. for 30 minutes, an aqueous solution of sodium azide (0.53 g, 8.28 mmol) in water (10 mL) was added. The mixture was warmed up and stirred at room temperature for 1 hour, then concentrated to half volume, extracted with dichlormethane. The combined organic layer was washed with water, brine, dried over MgSO4 and concentrated to give 5-azidocarbonyl-pyridine-2-carboxylic acid methyl ester as a white solid (Yield 0.47 g, 83%).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.385 mL
Type
reactant
Reaction Step One
Quantity
9.16 mL
Type
solvent
Reaction Step One
Quantity
0.265 mL
Type
reactant
Reaction Step Two
Quantity
0.53 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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